Cas no 1616231-93-6 (N-[4-(4-dibenzofuranyl)phenyl]-2-aminobiphenyl)

N-[4-(4-dibenzofuranyl)phenyl]-2-aminobiphenyl structure
1616231-93-6 structure
Product Name:N-[4-(4-dibenzofuranyl)phenyl]-2-aminobiphenyl
CAS No:1616231-93-6
MF:C30H21NO
MW:411.493847608566
CID:6779229
PubChem ID:90253727
Update Time:2026-03-12

N-[4-(4-dibenzofuranyl)phenyl]-2-aminobiphenyl Chemical and Physical Properties

Names and Identifiers

    • N-(4-dibenzofuran-4-ylphenyl)-2-phenylaniline
    • N-[4-(4-dibenzofuranyl)phenyl]-2-aminobiphenyl
    • 1616231-93-6
    • n-(4-(4-dibenzofuranyl)phenyl)-2-aminobiphenyl
    • SCHEMBL15840165
    • Inchi: 1S/C30H21NO/c1-2-9-21(10-3-1)24-11-4-6-15-28(24)31-23-19-17-22(18-20-23)25-13-8-14-27-26-12-5-7-16-29(26)32-30(25)27/h1-20,31H
    • InChI Key: YRBTWZDKUUJTJT-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C2C=CC=C(C3C=CC(=CC=3)NC3=CC=CC=C3C3C=CC=CC=3)C1=2

Computed Properties

  • Exact Mass: 411.162314293g/mol
  • Monoisotopic Mass: 411.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 25.2Ų
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